Cas no 1361599-49-6 (4-(Perchlorophenyl)nicotinaldehyde)

• Product Name: 4-(Perchlorophenyl)nicotinaldehyde
• CAS No: 1361599-49-6
• MF: C₁₂H₄Cl₅NO
• MW: 355.431258201599
• CID: 4968809
• Update Time: 2025-06-09

4-(Perchlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Perchlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H4Cl5NO/c13-8-7(6-1-2-18-3-5(6)4-19)9(14)11(16)12(17)10(8)15/h1-4H
• InChI Key： LQWOFJVPGMVGPO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=CC=1C=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 5.1
• Topological Polar Surface Area: 30

Additional information on 4-(Perchlorophenyl)nicotinaldehyde

4-(Perchlorophenyl)nicotinaldehyde: A Comprehensive Overview

4-(Perchlorophenyl)nicotinaldehyde (CAS No. 1361599-49-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, including as a building block for the synthesis of more complex molecules and as a precursor in the development of novel therapeutic agents.

The molecular formula of 4-(Perchlorophenyl)nicotinaldehyde is C₁₂H₈ClO₂, and it has a molecular weight of 231.64 g/mol. The compound features a perchlorophenyl group attached to a nicotinaldehyde moiety, which imparts unique chemical properties and reactivity. The presence of the perchlorophenyl group enhances the compound's stability and solubility, making it an attractive candidate for various synthetic transformations.

In recent years, significant advancements in the synthesis and application of 4-(Perchlorophenyl)nicotinaldehyde have been reported. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly those with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 4-(Perchlorophenyl)nicotinaldehyde exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, 4-(Perchlorophenyl)nicotinaldehyde has also been investigated for its utility in materials science. A recent study published in the Journal of Materials Chemistry explored the use of this compound as a precursor for the synthesis of functionalized polymers. The researchers found that the unique electronic properties of 4-(Perchlorophenyl)nicotinaldehyde enabled the creation of polymers with enhanced conductivity and stability, which could have implications for the development of advanced electronic materials.

The synthetic accessibility of 4-(Perchlorophenyl)nicotinaldehyde has further contributed to its popularity among chemists. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 4-perchlorobenzaldehyde with nicotinoyl chloride under mild conditions, yielding high yields and purity. This synthetic flexibility allows researchers to tailor the production process to meet specific requirements, whether for small-scale laboratory experiments or large-scale industrial applications.

In addition to its synthetic and application potential, the safety profile of 4-(Perchlorophenyl)nicotinaldehyde has been extensively evaluated. Studies have shown that it exhibits low toxicity and minimal environmental impact when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety and environmental protection.

The future prospects for 4-(Perchlorophenyl)nicotinaldehyde are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new opportunities for this versatile compound. As research continues to advance, it is likely that 4-(Perchlorophenyl)nicotinaldehyde will play an increasingly important role in driving innovation and progress in these areas.